N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide

• Molecular Formula: C18H24N2O6S2
• Molecular Weight: 428.5 g/mol
• IUPAC Name: N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C18H24N2O6S2/c1-5-20(6-2)28(23,24)15-9-7-14(8-10-15)19-27(21,22)16-11-12-17(25-3)18(13-16)26-4/h7-13,19H,5-6H2,1-4H3
• InChI Key: RFTHCVOJQKNNNN-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide, also known as DIDS, is a sulfonamide derivative that has been extensively studied in scientific research. It is a membrane-impermeant anion transport inhibitor that has been used to investigate the transport mechanisms of various ions across cell membranes.

Mechanism of Action

N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide exerts its inhibitory effect on anion transporters by binding to a specific site on the transporter protein. This binding site is located on the extracellular surface of the protein and is thought to be involved in the transport of anions across the cell membrane. By binding to this site, N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide prevents the transport of anions across the cell membrane, leading to a decrease in ion transport activity.
Biochemical and Physiological Effects:
N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the transport of chloride, bicarbonate, and sulfate ions across cell membranes. It has also been shown to inhibit fluid secretion in various tissues, including the salivary glands, pancreas, and sweat glands. N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have neuroprotective effects by inhibiting the activation of NMDA receptors.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide in lab experiments is its specificity for anion transporters. N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has been shown to be a highly specific inhibitor of various anion transporters, which makes it a valuable tool for investigating the transport mechanisms of various ions across cell membranes. However, one limitation of using N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide is its membrane-impermeant nature. N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide cannot penetrate cell membranes, which limits its usefulness in studying intracellular transport mechanisms.

Future Directions

There are many future directions for research on N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide. One area of research is the development of more potent and specific inhibitors of anion transporters. Another area of research is the investigation of the role of anion transporters in various pathological conditions, such as cystic fibrosis, hypertension, and cancer. N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has also been studied as a potential therapeutic agent for various diseases, including epilepsy, stroke, and Alzheimer's disease. Further research is needed to determine the efficacy and safety of N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide as a therapeutic agent for these conditions.

Synthesis Methods

N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide can be synthesized by reacting 4-(diethylsulfamoyl)aniline with 3,4-dimethoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide as a white solid with a melting point of 180-182°C.

Scientific Research Applications

N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has been widely used in scientific research as an inhibitor of various anion transporters, including the chloride-bicarbonate exchanger, the anion exchanger, and the volume-regulated anion channel. It has been used to investigate the transport mechanisms of various ions across cell membranes, including chloride, bicarbonate, and sulfate. N-[4-(diethylsulfamoyl)phenyl]-3,4-dimethoxybenzenesulfonamide has also been used to study the role of anion transporters in various physiological processes, such as acid-base balance, fluid secretion, and cell volume regulation.